Cas no 946225-19-0 (4-fluoro-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide)

• Product Name: 4-fluoro-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• CAS No: 946225-19-0
• MF: C₁₇H₂₀FN₅O₃S
• MW: 393.43580532074
• CID: 5855673
• PubChem ID: 25285339
• Update Time: 2025-10-12

4-fluoro-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• 946225-19-0
• AKOS024498796
• F5110-0193
• 4-fluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide
• 4-fluoro-N-(2-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)benzamide
• 4-fluoro-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide

• Inchi： 1S/C17H20FN5O3S/c18-15-4-2-14(3-5-15)16(24)19-8-13-27(25,26)23-11-9-22(10-12-23)17-20-6-1-7-21-17/h1-7H,8-13H2,(H,19,24)
• InChI Key： XKRYIYYRCFJXJF-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=NC=CC=N2)CC1)(=O)=O)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 393.12708885g/mol
• Monoisotopic Mass: 393.12708885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-fluoro-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide

Comprehensive Overview of 4-fluoro-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide (CAS No. 946225-19-0)

4-fluoro-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide (CAS No. 946225-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a fluorobenzamide moiety linked to a piperazine-sulfonyl scaffold, which is further modified with a pyrimidine ring. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

The compound's sulfonamide and piperazine groups are known for their versatility in medicinal chemistry, often contributing to enhanced bioavailability and binding affinity. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the prevalence of piperazine derivatives in neuroactive drugs. Recent studies have explored its role as a kinase inhibitor, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases.

From a synthetic perspective, 4-fluoro-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide exemplifies modern structure-activity relationship (SAR) optimization techniques. Its fluoro-substituted benzamide segment is designed to improve metabolic stability, while the pyrimidinylpiperazine component enhances selectivity for specific biological targets. These features resonate with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

Analytical characterization of this compound typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and confirm the structural integrity of the molecule, which is critical for preclinical studies. The compound's logP and solubility profiles are also frequently analyzed to predict its pharmacokinetic behavior—a common focus area in computational chemistry forums.

In the context of green chemistry, synthetic routes for 946225-19-0 are being refined to minimize hazardous byproducts. This aligns with the pharmaceutical industry's push toward sustainable synthesis, a subject heavily searched in academic and industrial circles. Additionally, its potential as a scaffold for combinatorial libraries makes it relevant to high-throughput screening (HTS) campaigns, another trending topic in drug discovery automation.

Despite its promise, challenges remain in scaling up production and optimizing oral bioavailability. Researchers are investigating prodrug strategies and nanocarrier systems to address these limitations—an area where peer-reviewed publications have surged recently. The compound's patent landscape is equally dynamic, with several applications citing its utility in G-protein-coupled receptor (GPCR) modulation.

For those exploring structure-based virtual screening, 4-fluoro-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide serves as an excellent case study. Its balanced lipophilicity and hydrogen-bonding capacity reflect principles emphasized in molecular docking tutorials—a frequently searched term among computational biologists. Furthermore, its heterocyclic diversity makes it a valuable reference in medicinal chemistry education.

In summary, CAS No. 946225-19-0 represents a compelling intersection of rational drug design and cutting-edge synthetic methodology. Its multifaceted applications—from CNS therapeutics to kinase inhibition—ensure its continued relevance in both academic and industrial research. As the scientific community prioritizes precision medicine and AI-augmented R&D, compounds like this will undoubtedly remain at the forefront of innovation.